[2-Bromo-4-(hydroxymethyl)-6-methoxyphenoxy]acetonitrile

• Molecular Formula: C10H10BrNO3
• Molecular Weight: 272.09 g/mol
• IUPAC Name: 2-[2-bromo-4-(hydroxymethyl)-6-methoxyphenoxy]acetonitrile
• InChI: InChI=1S/C10H10BrNO3/c1-14-9-5-7(6-13)4-8(11)10(9)15-3-2-12/h4-5,13H,3,6H2,1H3
• InChI Key: IBVLCWGKHTXOJH-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC(=C1)CO)Br)OCC#N

Description

[2-Bromo-4-(hydroxymethyl)-6-methoxyphenoxy]acetonitrile is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of [2-Bromo-4-(hydroxymethyl)-6-methoxyphenoxy]acetonitrile is not fully understood. However, it is believed to act as an inhibitor of certain enzymes and receptors in the body, which may be responsible for its observed effects.
Biochemical and Physiological Effects:
[2-Bromo-4-(hydroxymethyl)-6-methoxyphenoxy]acetonitrile has been found to have various biochemical and physiological effects. These include anti-inflammatory, antioxidant, and antitumor activities. Additionally, this compound has been shown to have potential as a treatment for certain neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using [2-Bromo-4-(hydroxymethyl)-6-methoxyphenoxy]acetonitrile in lab experiments is its ability to selectively target certain enzymes and receptors in the body. This makes it a useful tool for studying the biochemical and physiological effects of these targets. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on [2-Bromo-4-(hydroxymethyl)-6-methoxyphenoxy]acetonitrile. These include further investigation of its mechanism of action, as well as its potential applications in the treatment of various diseases and disorders. Additionally, more research is needed to determine the optimal dosage and administration of this compound for therapeutic purposes.

Synthesis Methods

The synthesis of [2-Bromo-4-(hydroxymethyl)-6-methoxyphenoxy]acetonitrile involves the reaction of 2-bromo-4-(hydroxymethyl)-6-methoxyphenol with acetonitrile in the presence of a catalyst. The resulting compound is then purified and characterized using various analytical techniques.

Scientific Research Applications

[2-Bromo-4-(hydroxymethyl)-6-methoxyphenoxy]acetonitrile has been studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects that make it a promising candidate for further investigation.